Cas no 2034405-76-8 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 2034405-76-8
• MF: C₁₈H₁₄N₂O₂S₂
• MW: 354.445961475372
• CID: 5352364
• Update Time: 2025-10-29

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H14N2O2S2/c21-14(12-10-23-15-7-3-1-5-11(12)15)9-19-17(22)18-20-13-6-2-4-8-16(13)24-18/h1-8,10,14,21H,9H2,(H,19,22)
• InChI Key： YSJBNWBASPQKNN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CNC(C1=NC2C=CC=CC=2S1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 3.9
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide

Professional Introduction to N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-1,3-benzothiazole-2-carboxamide] and Its CAS No. 2034405-76-8

N-[2-(1-benzothiophen-3-yl-2-hydroxyethyl)-1,3-benzothiazole-2-carboxamide] is a sophisticated organic compound characterized by its intricate molecular structure, which integrates elements from multiple heterocyclic systems. This compound, identified by the CAS number 2034405-76-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of both benzothiophene and benzothiazole moieties in its structure suggests a high degree of structural complexity and functional diversity, making it a subject of intense interest for synthetic chemists and pharmacologists.

The molecular architecture of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide encompasses a benzothiophene ring system linked to an ethylene chain, which further connects to a benzothiazole moiety. This unique arrangement imparts distinct electronic and steric properties to the compound, influencing its interactions with biological targets. The hydroxyl group on the ethylene chain introduces a polar region, enhancing solubility and potential binding affinity to hydrophilic sites on biological macromolecules.

In recent years, the exploration of heterocyclic compounds has expanded significantly, with a particular focus on their role in medicinal chemistry. The benzothiophene scaffold is known for its presence in several bioactive molecules, including antiviral and anticancer agents. Similarly, benzothiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The combination of these two motifs in N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide suggests that it may exhibit multifaceted pharmacological activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex ring systems. The introduction of the hydroxyl group at the 2-position of the benzothiazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, recent advancements in synthetic chemistry have provided novel strategies to achieve this modification with minimal side reactions.

The pharmacological potential of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide has been explored through computational modeling and experimental studies. Molecular docking simulations have indicated that this compound can interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions may lead to therapeutic effects such as inhibition of inflammatory responses or modulation of cellular proliferation.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. For instance, preliminary experiments have shown that it can inhibit the activity of certain enzymes associated with inflammatory diseases. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy. The hydroxyl group on the ethylene chain may also play a crucial role in enhancing bioavailability by improving solubility in aqueous environments.

The chemical stability of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide is another critical aspect that has been investigated. Factors such as pH sensitivity, oxidation resistance, and thermal stability are essential considerations for its formulation into pharmaceutical products. Recent research has highlighted the importance of protecting groups in maintaining structural integrity during storage and transportation. Advanced analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been utilized to characterize the compound's purity and stability under various conditions.

The environmental impact of this compound is also a subject of interest. Biodegradability studies have been conducted to assess its persistence in natural ecosystems. Preliminary findings suggest that under certain conditions, it can be metabolized by microorganisms into less toxic derivatives. However, further research is needed to fully understand its ecological footprint and ensure sustainable use in pharmaceutical applications.

The future prospects of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide are promising, with ongoing research aimed at optimizing its synthesis and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and medicinal biologists are expected to yield novel derivatives with enhanced efficacy and reduced side effects. Additionally, advancements in drug delivery technologies may enable more precise targeting of this compound to specific disease sites.

In conclusion, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential therapeutic applications. Its synthesis presents unique challenges but offers opportunities for innovation through modern synthetic methodologies. As research continues to uncover new biological activities and optimize its properties for medical use, this compound is poised to play a crucial role in addressing various health challenges.